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Compound of Interest

Compound Name: 1,2-Diaminoanthraquinone

Cat. No.: B157652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Diaminoanthraquinone (DAQ) is a versatile molecule utilized in various research and

development applications, most notably as a fluorescent probe for the detection of nitric oxide

(NO) in cellular systems.[1] Its utility stems from a reaction with nitric oxide in the presence of

oxygen to form a fluorescent triazole derivative, allowing for the visualization and quantification

of NO production.[1] Proper preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. These application notes provide a comprehensive protocol

for the preparation, storage, and handling of 1,2-Diaminoanthraquinone stock solutions.

Physicochemical Properties and Solubility
1,2-Diaminoanthraquinone is a solid at room temperature with limited solubility in aqueous

solutions.[2] Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

concentrated stock solutions. The solubility of 1,2-Diaminoanthraquinone in DMSO is

approximately 62.5 mg/mL, which corresponds to a molar concentration of 262.33 mM.

Assistance from ultrasonication may be required to fully dissolve the compound. While other

polar organic solvents may be used, their efficacy is less documented for the 1,2-isomer

compared to its derivatives.
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Data Presentation: Preparing 1,2-
Diaminoanthraquinone Stock Solutions in DMSO
The following table provides the required volume of DMSO to prepare stock solutions of

commonly used concentrations from standard commercial quantities of 1,2-
Diaminoanthraquinone powder.

Mass of 1,2-
Diaminoanthraquinone

Desired Stock
Concentration

Volume of DMSO to Add

1 mg 1 mM 4.1973 mL

1 mg 5 mM 0.8395 mL

1 mg 10 mM 0.4197 mL

5 mg 1 mM 20.9864 mL

5 mg 5 mM 4.1973 mL

5 mg 10 mM 2.0986 mL

10 mg 1 mM 41.9727 mL

10 mg 5 mM 8.3945 mL

10 mg 10 mM 4.1973 mL

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of 1,2-
Diaminoanthraquinone in DMSO
This protocol describes the preparation of a 10 mM stock solution from 5 mg of 1,2-
Diaminoanthraquinone powder.

Materials:

1,2-Diaminoanthraquinone powder (5 mg)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Pipettors and sterile pipette tips

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh 5 mg of 1,2-Diaminoanthraquinone powder and transfer it to a

sterile microcentrifuge tube or an amber glass vial.

Solvent Addition: Add 2.0986 mL of anhydrous DMSO to the tube or vial containing the

powder.

Dissolution: Tightly cap the tube or vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the powder is not fully dissolved after vortexing, place the tube or

vial in an ultrasonic bath for 5-10 minutes, or until the solution is clear.

Storage: Once fully dissolved, the stock solution is ready for use or storage. For long-term

storage, it is recommended to aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Protocol for Intracellular Nitric Oxide Detection
This protocol provides a general workflow for using a 1,2-Diaminoanthraquinone stock

solution to detect nitric oxide in cultured cells. This is a representative protocol and may require

optimization for specific cell types and experimental conditions.

Materials:

10 mM 1,2-Diaminoanthraquinone stock solution in DMSO

Cultured cells in a suitable vessel (e.g., 96-well plate, chamber slide)
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Phosphate-buffered saline (PBS) or other appropriate physiological buffer

Cell culture medium

Fluorescence microscope or plate reader

Procedure:

Working Solution Preparation: Prepare a working solution of 1,2-Diaminoanthraquinone by

diluting the 10 mM DMSO stock solution in cell culture medium or a suitable buffer to the

desired final concentration (typically in the low micromolar range). It is crucial to maintain a

low final concentration of DMSO (generally below 0.1%) to prevent cellular toxicity.

Cell Treatment: Remove the existing cell culture medium from the cells and wash once with

PBS.

Loading: Add the 1,2-Diaminoanthraquinone working solution to the cells and incubate for

a specified period (e.g., 30-60 minutes) under standard cell culture conditions to allow for

cellular uptake of the probe.

Washing: After incubation, remove the loading solution and wash the cells two to three times

with PBS to remove any extracellular probe.

Stimulation (Optional): If the experiment involves measuring stimulated NO production, add

the stimulating agent to the cells in fresh medium or buffer.

Imaging/Measurement: Image the cells using a fluorescence microscope with appropriate

filters for detecting the fluorescent product of the reaction between 1,2-
Diaminoanthraquinone and nitric oxide. Alternatively, quantify the fluorescence intensity

using a fluorescence plate reader.

Safety and Handling
1,2-Diaminoanthraquinone is classified as a hazardous substance. Users should consult the

Safety Data Sheet (SDS) before use.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling 1,2-Diaminoanthraquinone powder and its
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solutions.

Engineering Controls: Handle the powder in a well-ventilated area or a chemical fume hood

to avoid inhalation of dust.

Handling Solutions: DMSO facilitates the absorption of substances through the skin.

Exercise extreme caution when handling DMSO solutions of 1,2-Diaminoanthraquinone.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations.

Storage and Stability
Stock Solutions: Store the DMSO stock solution at -20°C for up to one month or at -80°C for

up to six months.[1] Protect the solution from light and store under an inert atmosphere, such

as nitrogen, for optimal stability.[1]

Aqueous Solutions: 1,2-Diaminoanthraquinone is stable in aqueous solutions with a pH

between 6 and 10.
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Caption: Workflow for preparing 1,2-Diaminoanthraquinone stock solution.
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Caption: Signaling pathway for nitric oxide detection using DAQ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fluorescence of 1,2-diaminoanthraquinone and its nitric oxide reaction product within
macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for 1,2-
Diaminoanthraquinone Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b157652?utm_src=pdf-body-img
https://www.benchchem.com/product/b157652?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21953703/
https://pubmed.ncbi.nlm.nih.gov/21953703/
https://www.researchgate.net/publication/51668342_Fluorescence_of_12-Diaminoanthraquinone_and_its_Nitric_Oxide_Reaction_Product_within_Macrophage_Cells
https://www.benchchem.com/product/b157652#protocol-for-preparing-1-2-diaminoanthraquinone-stock-solutions
https://www.benchchem.com/product/b157652#protocol-for-preparing-1-2-diaminoanthraquinone-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b157652#protocol-for-preparing-1-2-
diaminoanthraquinone-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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